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Compound of Interest

Compound Name: 6-Bromo-5-methylpyridin-3-ol

Cat. No.: B1517655 Get Quote

Introduction: This document provides a comprehensive, step-by-step guide for the safe and

compliant disposal of 6-Bromo-5-methylpyridin-3-ol (CAS No. 186593-45-3). As a brominated

pyridine derivative, this compound requires careful handling and adherence to hazardous

waste regulations to ensure the safety of laboratory personnel and protect the environment.

This guide is intended for researchers, scientists, and drug development professionals who

handle this chemical. The procedures outlined herein are based on established safety protocols

and regulatory standards, emphasizing the causality behind each step to foster a culture of

safety and responsibility.

Hazard Identification and Risk Assessment
The foundational step in any disposal procedure is a thorough understanding of the chemical's

inherent risks. 6-Bromo-5-methylpyridin-3-ol is classified as a hazardous substance. The

primary hazards associated with this compound necessitate strict handling protocols to prevent

exposure.

Key Hazards:

Harmful if swallowed (H302)

Causes skin irritation (H315)

Causes serious eye irritation (H319)
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May cause respiratory irritation (H335)

This classification mandates the use of appropriate Personal Protective Equipment (PPE) at all

times and dictates that the compound must be treated as regulated hazardous waste.[1][2]

Safety and Chemical Data Summary
The following table summarizes the critical identification and safety information for 6-Bromo-5-
methylpyridin-3-ol. This data is essential for accurate labeling and for waste management

contractors.

Property Value Source

CAS Number 186593-45-3

Molecular Formula C₆H₆BrNO PubChem[3]

Physical Form Solid

GHS Pictogram GHS07 (Irritant/Harmful)

Signal Word Warning

Hazard Statements H302, H315, H319, H335

Personal Protective Equipment (PPE) and Safe
Handling
Before beginning any work that will generate 6-Bromo-5-methylpyridin-3-ol waste, it is

mandatory to don the appropriate PPE. This equipment serves as the primary barrier against

chemical exposure.[4]

Required PPE:

Eye Protection: Chemical splash goggles or a full-face shield are required. Standard safety

glasses do not provide adequate protection against splashes.

Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene.[5][6] Latex

gloves are not suitable. Gloves must be inspected for integrity before each use and disposed
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of as hazardous waste if contaminated.

Body Protection: A flame-retardant laboratory coat must be worn and kept fully fastened.

Respiratory Protection: All handling of the solid compound or solutions that could generate

aerosols or dust should be performed inside a certified chemical fume hood to prevent

inhalation.[5][6]

Safe Handling Practices:

Always handle the chemical in a well-ventilated area, preferably a fume hood.[5][7]

Avoid the generation of dust when handling the solid material.

Ensure that an eyewash station and safety shower are readily accessible.

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[7][8]

Disposal Workflow and Step-by-Step Protocol
The proper disposal of 6-Bromo-5-methylpyridin-3-ol is a multi-step process governed by the

principle of "cradle-to-grave" hazardous waste management, as established by the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA).[1][2][9] This ensures that the waste is handled safely from the point of generation to

its final disposal.

Disposal Decision Workflow
The following diagram illustrates the procedural flow for the proper disposal of 6-Bromo-5-
methylpyridin-3-ol waste.
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Caption: Disposal workflow for 6-Bromo-5-methylpyridin-3-ol.
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Experimental Protocol: Step-by-Step Disposal
This protocol applies to the pure solid compound and any materials grossly contaminated with

it (e.g., weighing papers, pipette tips, gloves).

2.0 Waste Segregation and Collection The principle of waste segregation is critical to prevent

dangerous chemical reactions and to ensure proper disposal routing.[1][10]

2.1 Designate a Waste Container:

Use a dedicated hazardous waste container made of a compatible material (e.g., high-

density polyethylene).

The container must be in good condition, with a secure, tightly sealing lid.

The container must be clearly labeled before any waste is added. The label must include:

The words "Hazardous Waste"

The full chemical name: "6-Bromo-5-methylpyridin-3-ol"

The associated hazards (e.g., "Irritant," "Harmful")

The date accumulation started.

2.2 Collect Waste:

Carefully place solid 6-Bromo-5-methylpyridin-3-ol waste into the designated container.

Include any disposables that are significantly contaminated, such as weighing boats or

contaminated gloves.

Crucially, do not mix this waste with other waste streams, such as solvents or sharps,

unless explicitly permitted by your institution's Environmental Health & Safety (EHS)

department.

3.0 Container Management and Storage
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3.1 Sealing: Keep the hazardous waste container sealed at all times, except when actively

adding waste.[10] This prevents the release of vapors and protects against spills.

3.2 Storage: Store the sealed container in a designated and properly marked satellite

accumulation area or central accumulation area.[10] This area should be:

Well-ventilated.

Away from incompatible materials (e.g., strong oxidizing agents).

Under the control of laboratory personnel.

4.0 Final Disposal

4.1 Professional Disposal: The ultimate disposal of this chemical waste must be handled by

a licensed environmental waste management company.[1][11]

4.2 Scheduling Pickup: Contact your institution's EHS department to arrange for the

collection of the full waste container.

4.3 Regulatory Compliance: All disposal activities must comply with local, state, and federal

regulations, including those set forth by the EPA.[2]

Prohibited Actions:

DO NOT dispose of 6-Bromo-5-methylpyridin-3-ol down the sanitary sewer.[8]

DO NOT dispose of this chemical in the regular trash.[12]

DO NOT allow the waste to evaporate in the fume hood as a method of disposal.

Spill Management
In the event of a spill, immediate and correct action is required to mitigate exposure and

contamination.

Small Spills (Solid):
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Ensure appropriate PPE is worn, including respiratory protection if dust is present.

Alert others in the area.

Gently sweep the solid material using a brush and dustpan dedicated to hazardous waste

cleanup. Avoid creating dust.[12]

Place the collected material and all cleanup supplies (e.g., contaminated wipes, gloves)

into the designated hazardous waste container.

Decontaminate the spill area with an appropriate solvent (e.g., isopropanol), followed by

soap and water. Collect all cleaning materials as hazardous waste.

Large Spills:

Evacuate the immediate area.

Alert your supervisor and contact your institution's EHS or emergency response team

immediately.

Prevent others from entering the area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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